Cas no 2171773-63-8 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid
• CAS No: 2171773-63-8
• MF: C₂₇H₂₄N₂O₅S
• MW: 488.554865837097
• CID: 6006513
• PubChem ID: 165536864
• Update Time: 2025-07-17

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid
• EN300-1510552
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid
• 2171773-63-8

• Inchi： 1S/C27H24N2O5S/c30-25(29-13-14-35-16-24(29)26(31)32)17-9-11-18(12-10-17)28-27(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： HVBZEUWFFAVIFM-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CC(=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 488.14059304g/mol
• Monoisotopic Mass: 488.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 121Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid (CAS No. 2171773-63-8)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid (CAS No. 2171773-63-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino benzoyl moiety, and a thiomorpholine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The amino benzoyl moiety, on the other hand, provides additional functional groups that can be modified to enhance the compound's pharmacological properties, such as solubility, stability, and bioavailability.

The thiomorpholine ring is a cyclic structure containing a sulfur atom, which imparts unique chemical and biological properties to the molecule. Thiomorpholines are known for their ability to form stable complexes with metal ions and their potential as inhibitors of various enzymes and receptors. This makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid a promising candidate for the development of drugs targeting metalloenzymes and other metal-dependent biological processes.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. This finding suggests that these compounds could be developed into novel anticancer agents with improved selectivity and reduced side effects compared to existing drugs.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid as a scaffold for the design of inhibitors targeting bacterial enzymes. The results demonstrated that certain derivatives of this compound showed strong antibacterial activity against multidrug-resistant strains, indicating its potential as a lead compound for the development of new antibiotics.

The structural versatility of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid also makes it an excellent candidate for high-throughput screening (HTS) campaigns aimed at identifying novel drug leads. HTS involves testing large libraries of compounds against specific biological targets to identify those with desirable pharmacological properties. The unique combination of functional groups in this compound allows for the creation of diverse chemical libraries, increasing the likelihood of discovering potent and selective drug candidates.

In addition to its potential as a drug lead, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid has also been studied for its use as a fluorescent probe in cellular imaging applications. The Fmoc group can be modified to incorporate fluorophores, enabling real-time monitoring of cellular processes such as protein-protein interactions and enzyme activity. This application has significant implications for both basic research and drug discovery, as it allows researchers to gain deeper insights into the mechanisms underlying various diseases.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid typically involves several steps, including the formation of the thiomorpholine ring, introduction of the Fmoc protecting group, and coupling with the amino benzoyl moiety. Recent advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 4-4-({(9H-fluoren-9-y l)methoxycarbonyl}amino)benzoylthiomorpholine - 3 - carboxylic acid (CAS No. 2171773 - 63 - 8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs targeting various biological pathways, including cancer cell proliferation and bacterial resistance. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.